Cas no 951482-87-4 (3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea)

• Product Name: 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea
• CAS No: 951482-87-4
• MF: C₁₇H₁₇FN₆O₂
• MW: 356.354285955429
• CID: 5960924
• PubChem ID: 18565954
• Update Time: 2025-06-08

3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea
• 1-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-3-(2-fluorophenyl)urea
• 951482-87-4
• 1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-3-(2-fluorophenyl)urea
• 3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-fluorophenyl)urea
• F2072-0086
• AKOS002058578

• Inchi： 1S/C17H17FN6O2/c1-2-26-13-9-7-12(8-10-13)24-16(21-22-23-24)11-19-17(25)20-15-6-4-3-5-14(15)18/h3-10H,2,11H2,1H3,(H2,19,20,25)
• InChI Key： FSTFERSIBXMVBK-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(OCC)C=C2)N=NN=1)C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 356.13970197g/mol
• Monoisotopic Mass: 356.13970197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea

Introduction to 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea (CAS No. 951482-87-4)

3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea, also known by its CAS number 951482-87-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and is characterized by its unique structural features, including a tetrazole ring and a fluoro-substituted phenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea can be represented as follows: the central urea moiety is flanked by a 1H-tetrazole ring and a 2-fluorophenyl group. The tetrazole ring is attached to a 4-ethoxyphenyl group via a methylene bridge. This intricate arrangement of functional groups imparts specific physicochemical properties to the molecule, making it an interesting candidate for various pharmacological studies.

Recent research has highlighted the potential of 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea in several therapeutic areas. One of the most notable applications is in the treatment of cardiovascular diseases. Studies have shown that compounds containing tetrazole rings can act as angiotensin II receptor antagonists (ARBs), which are effective in managing hypertension and related conditions. The presence of the fluoro-substituted phenyl group further enhances the binding affinity and selectivity of the compound towards specific receptors.

In addition to its cardiovascular applications, 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have potential as an anti-inflammatory agent in clinical settings.

The pharmacokinetic properties of 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea have also been studied extensively. Research indicates that it exhibits good oral bioavailability and favorable metabolic stability. These characteristics are crucial for developing effective oral formulations for therapeutic use. Furthermore, the compound's low toxicity profile makes it a promising candidate for long-term treatment regimens.

In terms of safety and toxicity, preclinical studies have shown that 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea has a favorable safety margin. It does not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations. This is an important consideration for drug development, as it ensures that the compound can be administered safely to patients without causing adverse effects.

The synthesis of 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea involves several well-established chemical reactions. The key steps include the formation of the tetrazole ring from an azide precursor and the subsequent coupling with the urea moiety. The fluoro-substituted phenyl group can be introduced through various synthetic routes, such as nucleophilic aromatic substitution or palladium-catalyzed coupling reactions. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 3-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-fluorophenyl)urea (CAS No. 951482-87-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full range of applications and optimize its formulation for clinical use.